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Abstract
3'-Deoxythymidine (d2T), a synthetic nucleoside analog of thymidine, plays a crucial role in

antiviral and anticancer research. Lacking the hydroxyl group at the 3' position of the

deoxyribose sugar, it functions as a potent chain terminator of DNA synthesis. This technical

guide provides a comprehensive overview of the chemical properties, structure, synthesis, and

biological activities of 3'-Deoxythymidine. Detailed experimental protocols for its synthesis

and application in key assays are provided, alongside visualizations of its metabolic activation

and mechanism of action.

Chemical Structure and Properties
3'-Deoxythymidine is structurally similar to the endogenous nucleoside thymidine, with the

critical exception of the absence of a hydroxyl group at the 3' position of the deoxyribose

moiety. This structural modification is the basis for its biological activity.

Chemical Structure:
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Caption: Chemical structure of 3'-Deoxythymidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b150655?utm_src=pdf-body-img
https://www.benchchem.com/product/b150655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 3'-Deoxythymidine is presented in Table

1.

Property Value Reference(s)

IUPAC Name

1-[(2R,5S)-5-

(hydroxymethyl)oxolan-2-yl]-5-

methylpyrimidine-2,4-dione

[1]

Synonyms
2',3'-Dideoxythymidine, d2T,

ddThd
[2]

CAS Number 3416-05-5 [2][3]

Molecular Formula C₁₀H₁₄N₂O₄ [2][3]

Molecular Weight 226.23 g/mol [1][3]

Melting Point 155-156 °C [3]

Solubility

DMF: 25 mg/ml, DMSO: 20

mg/ml, DMF:PBS (pH 7.2)

(1:5): 0.16 mg/ml

[2]

Appearance White to Pale Yellow Solid [4]

UV Absorbance (λmax) 269 nm [2]

Spectroscopic Data
While a complete, publicly available dataset is limited, the following provides an overview of

expected spectroscopic characteristics.

¹H NMR: The proton NMR spectrum is expected to show characteristic shifts for the thymine

base protons and the deoxyribose sugar protons. The absence of a hydroxyl group at the 3'

position would simplify the spectrum in that region compared to thymidine.

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the ten carbon

atoms in the molecule. The chemical shifts will be indicative of the different chemical
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environments of the carbons in the thymine ring and the deoxyribose sugar.

Mass Spectrometry: The mass spectrum of 3'-Deoxythymidine will show a molecular ion

peak corresponding to its molecular weight. Common fragmentation patterns for nucleosides

include the cleavage of the glycosidic bond, resulting in fragments corresponding to the

thymine base and the 3'-deoxyribose sugar.

Synthesis of 3'-Deoxythymidine
The synthesis of 3'-Deoxythymidine can be achieved through various methods, often starting

from thymidine. A common strategy involves the deoxygenation of the 3'-hydroxyl group.

Example Synthesis Protocol: Deoxygenation of
Thymidine
This protocol outlines a general approach for the synthesis of 3'-Deoxythymidine.

Workflow for the Synthesis of 3'-Deoxythymidine:
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Thymidine

Protection of 5'-OH group
(e.g., with a trityl group)

Activation of 3'-OH group
(e.g., formation of a mesylate or tosylate)

Deoxygenation of 3' position
(e.g., reduction with a hydride reagent)

Deprotection of 5'-OH group

3'-Deoxythymidine
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3'-Deoxythymidine (d2T)

3'-Deoxythymidine monophosphate (d2TMP)

Thymidine Kinase

3'-Deoxythymidine diphosphate (d2TDP)

Thymidylate Kinase

3'-Deoxythymidine triphosphate (d2TTP)

Nucleoside Diphosphate Kinase

DNA Replication

DNA Template

DNA Polymerase/
Reverse Transcriptase

binds

Growing DNA Primer

binds

Chain Elongation

incorporates dNTPs

Chain Termination

incorporates d2TTP

dATP, dGTP, dCTP, dTTP 3'-Deoxythymidine Triphosphate (d2TTP)

competes with dTTP
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Prepare reaction mix:
- Poly(A) template
- Oligo(dT) primer

- dATP, dGTP, dCTP, Biotin-dUTP, DIG-dUTP
- HIV-1 RT

Add d2TTP (inhibitor) at various concentrations

Incubate to allow reverse transcription

Transfer to streptavidin-coated plate

Add anti-DIG-peroxidase conjugate

Add colorimetric substrate (e.g., TMB)

Measure absorbance
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Seed cells in a 96-well plate

Treat cells with various concentrations
of 3'-Deoxythymidine

Incubate for a defined period (e.g., 24, 48, 72 hours)

Add MTT reagent to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals with a solvent (e.g., DMSO)

Measure absorbance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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